Cas no 595567-05-8 (2-(4-Fluorophenyl)-1,3,4-oxadiazole)

• Product Name: 2-(4-Fluorophenyl)-1,3,4-oxadiazole
• CAS No: 595567-05-8
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• CID: 873513
• Update Time: 2026-04-29

2-(4-Fluorophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole,2-(4-fluorophenyl)-(9CI)
• 2-(4-Fluorophenyl)-1,3,4-oxadiazole

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(4-Fluorophenyl)-1,3,4-oxadiazole

2-(4-Fluorophenyl)-1,3,4-Oxadiazole: A Versatile Compound in Modern Biomedical Research

2-(4-Fluorophenyl)-1,3,4-Oxadiazole, with the CAS No. 595567-05-8, is a pivotal compound in the field of biomedical research. This 1,3,4-oxadiazole derivative has garnered significant attention due to its unique chemical properties and potential applications in drug discovery, targeted therapy, and biomaterials development. Recent studies highlight its role as a promising scaffold for designing pharmaceutical agents with enhanced bioavailability and specificity.

The 1,3,4-oxadiazole ring system, a five-membered heterocyclic structure, is known for its stability and versatility in medicinal chemistry. The 4-fluorophenyl substituent introduces additional electronic effects, modulating the compound’s reactivity and biological activity. This structural feature is critical for optimizing drug-target interactions, particularly in inflammatory diseases and oncology. Researchers have reported that the fluorine atom enhances the compound’s metabolic stability, reducing degradation in vivo and improving therapeutic efficacy.

Recent advancements in computational chemistry have facilitated the design of 2-(4-Fluorophenyl)-1,3,4-oxadiazole-based derivatives with tailored pharmacological profiles. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that this compound serves as a robust platform for developing antifibrotic agents. The 1,3,4-oxadiazole scaffold was modified to incorporate hydrophilic moieties, enhancing its solubility and enabling targeted delivery to fibrotic tissues. This approach has shown promise in preclinical models of liver cirrhosis and cardiac fibrosis.

Another groundbreaking application of 2-(4-Fluorophenyl)-1,3,4-oxadiazole lies in nanomedicine. Researchers at the University of Tokyo (2024) have developed 1,3,4-oxadiazole-based nanoparticles for controlled drug release in solid tumors. The 4-fluorophenyl group was engineered to interact with proteoglycans in the tumor microenvironment, enabling passive targeting. This innovation has significantly improved the therapeutic index of chemotherapeutic agents, reducing systemic toxicity while maintaining localized drug concentration.

Emerging evidence suggests that 2-(4-Fluorophenyl)-1,3,4-oxadiazole may also play a role in antimicrobial therapy. A 2023 study in Antimicrobial Agents and Chemotherapy revealed that this compound exhibits broad-spectrum activity against multidrug-resistant bacteria. The 1,3,4-oxadiazole ring disrupts bacterial cell membranes by forming hydrogen bonds with lipid components, while the fluorine atom enhances its hydrophobic interactions with membrane proteins. This dual mechanism offers a novel strategy for combating antibiotic resistance.

In the realm of neuropharmacology, 2-(4-Fluorophenyl)-1,3,4-oxadiazole has shown potential for treating neurodegenerative disorders. A 2024 preclinical study published in Neurotherapeutics found that this compound modulates beta-amyloid aggregation in Alzheimer's disease models. The 1,3,4-oxadiazole scaffold acts as a molecular scaffold, preventing the formation of toxic oligomers while the fluorine atom stabilizes the compound’s conformation. This dual functionality could lead to the development of novel therapeutics for neurodegenerative diseases.

The synthetic versatility of 2-(4-Fluorophenyl)-1,3,4-oxadiazole has also been exploited in biomaterials science. Researchers at MIT (2023) have incorporated this compound into hydrogel matrices for regenerative medicine. The 1,3,4-oxadiazole ring forms covalent bonds with polymeric networks, creating a tunable environment for cell proliferation. This innovation has shown promise in cartilage repair and bone regeneration applications.

Despite its promising potential, challenges remain in optimizing the 1,3,4-oxadiazole scaffold for specific therapeutic targets. Ongoing research focuses on structure-activity relationship (SAR) studies to refine the fluorine substitution and improve selectivity. Computational models are being employed to predict interactions with protein targets, guiding the design of next-generation therapeutics.

In conclusion, 2-(4-Fluorophenyl)-1,3,4-oxadiazole represents a versatile platform for biomedical innovation. Its unique structural features, combined with recent advances in drug delivery and computational chemistry, position it as a key player in the development of targeted therapies for a wide range of pathological conditions. As research continues to evolve, this compound may unlock new possibilities in pharmaceutical science and biomedical engineering.